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Compound of Interest

Compound Name: Cyclopentyl phenylacetate

CAS No.: 5420-99-5

Cat. No.: B14743938

Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

reagent extends beyond its use in experimentation. The proper disposal of compounds like

Cyclopentyl Phenylacetate is a critical final step to ensure laboratory safety, environmental

protection, and regulatory compliance. Due to the absence of a specific, comprehensive Safety

Data Sheet (SDS) for Cyclopentyl Phenylacetate, a cautious approach, grounded in the best

practices for handling potentially hazardous chemical waste, is paramount. This guide provides

essential safety and logistical information for the proper disposal of Cyclopentyl
Phenylacetate.

Immediate Safety and Handling Protocols
Before initiating any disposal procedures, it is crucial to consult with your institution's

Environmental Health and Safety (EHS) department. Their guidance will be tailored to your

specific location and the prevailing regulatory landscape. In the absence of specific hazard

information for Cyclopentyl Phenylacetate, it should be handled as a potentially hazardous

substance.
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Personal Protective Equipment (PPE): When handling Cyclopentyl Phenylacetate for

disposal, the following PPE should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and closed-toe shoes.

Engineering Controls: All handling of Cyclopentyl Phenylacetate and its waste should be

conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the

risk of inhalation.

Quantitative Data Summary
While a complete hazard profile for Cyclopentyl Phenylacetate is not readily available, some

of its physical and chemical properties have been identified. This information is crucial for

understanding its behavior and for proper storage and handling during the disposal process.

Property Value Source

CAS Number 5420-99-5 [1][2]

Molecular Formula C₁₃H₁₆O₂ [1][2]

Molecular Weight 204.26 g/mol [1][2]

Boiling Point 295 °C at 760 mmHg [1]

Flash Point 124.7 °C [1]

Density 1.07 g/cm³ [1]

Step-by-Step Disposal Procedure
The disposal of Cyclopentyl Phenylacetate must be managed as a hazardous waste stream.

The following protocol outlines a systematic approach for its safe and compliant disposal.

Step 1: Waste Identification and Segregation
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Labeling: Designate a specific, chemically compatible waste container for Cyclopentyl
Phenylacetate. The container must be clearly labeled with "Hazardous Waste" and the full

chemical name, "Cyclopentyl phenylacetate."

Segregation: To prevent dangerous chemical reactions, do not mix Cyclopentyl
Phenylacetate waste with other chemical waste streams, particularly strong oxidizing

agents.

Step 2: Waste Collection and Containerization

Solid Waste: Collect any solid Cyclopentyl Phenylacetate, contaminated lab supplies (e.g.,

weighing paper, contaminated gloves, pipette tips), and any absorbent materials used for

spills in a designated, leak-proof hazardous waste container.

Liquid Waste: Solutions containing Cyclopentyl Phenylacetate should be collected in a

separate, clearly labeled, and sealed hazardous waste container. The container should be

made of a material compatible with the chemical. Leave at least 10% headspace in the

container to allow for vapor expansion.

Step 3: Storage

Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory.

This area should be under the control of laboratory personnel and away from general

laboratory traffic.

Ensure that secondary containment is used for liquid waste containers to mitigate potential

leaks.

Step 4: Arranging for Disposal

Once the waste container is full, or before the designated accumulation time limit set by your

institution is reached, contact your EHS department to arrange for a pickup by a licensed

hazardous waste disposal vendor.
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Provide the EHS department or the disposal vendor with the accurate chemical name and

quantity of the waste.

Do not attempt to dispose of Cyclopentyl Phenylacetate down the drain or in the regular

trash.

Experimental Protocols
The procedures outlined in this guide are based on established best practices for the

management of laboratory chemical waste and information derived from the safety data sheets

of structurally similar phenylacetate esters. The consistent recommendation for these related

compounds is disposal as hazardous waste through an approved disposal facility.[3][4]
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Caption: Disposal Workflow for Cyclopentyl Phenylacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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